Cas no 21405-51-6 (3,5-dichlorocyclohexa-3,5-diene-1,2-dione)

• Product Name: 3,5-dichlorocyclohexa-3,5-diene-1,2-dione
• CAS No: 21405-51-6
• MF: C₆H₂Cl₂O₂
• MW: 176.984879970551
• CID: 1400708
• PubChem ID: 146693
• Update Time: 2025-04-20

3,5-dichlorocyclohexa-3,5-diene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-dichlorocyclohexa-3,5-diene-1,2-dione
• 3,5-Cyclohexadiene-1,2-dione, 3,5-dichloro-
• 3,5-Dichloro-3,5-cyclohexadiene-1,2-dione
• SCHEMBL10941687
• 21405-51-6
• DTXSID10175677

• Inchi： 1S/C6H2Cl2O2/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： IMDUYSSMRPMCEH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C1=O)=O)Cl

Computed Properties

• Exact Mass: 175.94326
• Monoisotopic Mass: 175.9431847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones